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Introduction

Methyl anisate, also known as methyl 4-methoxybenzoate, is an organic compound with the
chemical formula CoH100:s. It is the methyl ester of p-anisic acid.[1] This white crystalline solid
possesses a characteristic sweet, floral, and anise-like odor.[2][3] Found naturally in star anise,
methyl anisate is utilized in the fragrance and food industries and serves as a valuable
intermediate in organic synthesis, particularly in the development of pharmaceuticals.[1][4] This
technical guide provides an in-depth overview of the physicochemical properties of methyl
anisate, complete with experimental protocols and data presented for ease of reference by
researchers and professionals in drug development.

Physicochemical Properties

The fundamental physicochemical properties of methyl anisate are summarized in the tables
below, providing a consolidated resource for laboratory and development work.

Table 1: General and Physical Properties of Methyl
Anisate
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Property Value Source(s)
Molecular Formula CoH1003 [2]
Molecular Weight 166.17 g/mol [2]
Appearance White crystalline solid [2]

Odor Sweet, floral, anise-like [2][3]
Melting Point 47-51 °C [4]

Boiling Point 244-245 °C at 760 mmHg [2][4]
Density 1.1708 g/cm3 (rough estimate) [4]

Flash Point >110 °C (>230 °F) [4][5]

LogP (Octanol-Water Partition

Coefficient)

2.27

[2]

Table 2: Solubility Profile of Methyl Anisate

Solvent Solubility Source(s)
0.643 mg/mL at 20 °C (very
Water _ [2]
slightly soluble)
Ethanol Soluble [2]
Chloroform Soluble [4]
Methanol Slightly soluble [4]

Organic Solvents/Oils

Soluble

[2]

Table 3: Spectroscopic Data of Methyl Anisate
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Key Data and

Spectroscopic Technique . Source(s)
Observations
Spectra show characteristic
1H NMR (Proton Nuclear _
) peaks for aromatic and [61[7]
Magnetic Resonance)
methoxy protons.
Spectra display distinct signals
13C NMR (Carbon-13 Nuclear )
) for the carbonyl, aromatic, and [819]
Magnetic Resonance)
methoxy carbons.
The spectrum exhibits
FTIR (Fourier-Transform prominent absorption bands
. [10][11][12]
Infrared Spectroscopy) corresponding to C=0 (ester),
C-0, and aromatic C-H bonds.
The mass spectrum shows a
molecular ion peak and
Mass Spectrometry (MS) [13]

characteristic fragmentation

patterns.

Experimental Protocols

Detailed methodologies for key experiments related to the synthesis and characterization of

methyl anisate are provided below.

Synthesis of Methyl Anisate via Fischer Esterification

Methyl anisate can be synthesized through the Fischer esterification of p-anisic acid with

methanol, using a strong acid catalyst.[1][4]

Materials:

e p-Anisic acid

e Methanol (anhydrous)

o Concentrated sulfuric acid (catalyst)
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e Sodium bicarbonate solution (5%)

e Anhydrous magnesium sulfate

e Round-bottom flask

e Reflux condenser

e Separatory funnel

o Beakers and Erlenmeyer flasks

e Heating mantle

» Rotary evaporator

Procedure:

¢ In a round-bottom flask, combine p-anisic acid and an excess of methanol.
e Slowly add a catalytic amount of concentrated sulfuric acid to the mixture while stirring.

» Attach a reflux condenser and heat the mixture to reflux using a heating mantle for several
hours to allow the reaction to reach equilibrium.

 After reflux, allow the mixture to cool to room temperature.
o Transfer the reaction mixture to a separatory funnel.

e Wash the organic layer sequentially with water and then with a 5% sodium bicarbonate
solution to neutralize the acidic catalyst and any unreacted p-anisic acid.

e Wash again with water and then with brine.
e Dry the organic layer over anhydrous magnesium sulfate.
« Filter to remove the drying agent.

» Remove the excess methanol using a rotary evaporator.
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e The resulting crude methyl anisate can be further purified by distillation or recrystallization
from a suitable solvent like ethanol.[4]

Determination of Melting Point

The melting point of methyl anisate can be determined using a standard melting point
apparatus.[14][15]

Materials:

o Purified methyl anisate

o Capillary tubes

e Melting point apparatus (e.g., Mel-Temp)

Procedure:

o Ensure the methyl anisate sample is dry and finely powdered.

e Pack a small amount of the sample into a capillary tube to a height of 2-3 mm.
o Place the capillary tube in the heating block of the melting point apparatus.

o Heat the block at a moderate rate initially.

e As the temperature approaches the expected melting point of methyl anisate (around 47-51
°C), reduce the heating rate to approximately 1-2 °C per minute to ensure accurate
determination.

e Record the temperature at which the first liquid appears (onset of melting) and the
temperature at which the entire sample becomes liquid (completion of melting). This range
represents the melting point.

Spectroscopic Characterization
1H and 13C NMR Spectroscopy

Sample Preparation:
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o Dissolve a small amount of purified methyl anisate (typically 5-25 mg) in a deuterated
solvent (e.g., CDCI3) in an NMR tube.

Instrumental Analysis:

e Acquire the *H and 3C NMR spectra using a standard NMR spectrometer (e.g., a 400 MHz
instrument).[16]

e Process the acquired data (Fourier transformation, phase correction, and baseline
correction).

e Analyze the chemical shifts, integration (for tH NMR), and coupling patterns to confirm the
structure of methyl anisate.

FTIR Spectroscopy
Sample Preparation:

o For a solid sample, the Attenuated Total Reflectance (ATR) technique is convenient. Place a
small amount of the methyl anisate powder directly on the ATR crystal.

» Alternatively, prepare a KBr pellet by grinding a small amount of the sample with dry
potassium bromide and pressing it into a transparent disk.

Instrumental Analysis:
» Record the infrared spectrum over the standard range (e.g., 4000-400 cm™2).

« |dentify the characteristic absorption bands for the functional groups present in methyl
anisate, such as the ester carbonyl stretch, C-O stretches, and aromatic ring vibrations.[17]

Mass Spectrometry
Sample Introduction:

o For a volatile compound like methyl anisate, Gas Chromatography-Mass Spectrometry
(GC-MS) is a suitable technique.[2] Dissolve a small amount of the sample in a volatile
organic solvent.

© 2025 BenchChem. All rights reserved. 6/10 Tech Support


https://www.benchchem.com/product/b1676427?utm_src=pdf-body
https://www.rsc.org/suppdata/ra/c4/c4ra08133a/c4ra08133a1.pdf
https://www.benchchem.com/product/b1676427?utm_src=pdf-body
https://www.benchchem.com/product/b1676427?utm_src=pdf-body
https://www.benchchem.com/product/b1676427?utm_src=pdf-body
https://www.benchchem.com/product/b1676427?utm_src=pdf-body
https://www.researchgate.net/publication/222299153_Determination_of_methyl_ester_contents_in_biodiesel_blends_by_FTIR-ATR_and_FTNIR_spectroscopies
https://www.benchchem.com/product/b1676427?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/Methyl-anisate
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1676427?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

« Inject the solution into the GC, where it will be vaporized and separated from any impurities.
Instrumental Analysis:

e The separated components from the GC elute into the mass spectrometer.

e Acquire the mass spectrum, typically using Electron lonization (EI).

» Analyze the resulting spectrum for the molecular ion peak (M+) and the fragmentation
pattern to confirm the molecular weight and structure of methyl anisate.

Visualizations
Synthesis Workflow of Methyl Anisate
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Caption: Workflow for the synthesis of methyl anisate.

General Experimental Workflow for Melting Point
Determination
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Caption: Workflow for melting point determination.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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